4-fluoro-N-{1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide

• IUPAC Name: 4-fluoro-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H16F4N4O/c18-12-3-1-11(2-4-12)16(26)24-13-5-7-25(8-6-13)15-9-14(17(19,20)21)22-10-23-15/h1-4,9-10,13H,5-8H2,(H,24,26)
• InChI Key: MZDBKCGNFVJPQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=C(C=C2)F)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C17H16F4N4O
• Molecular Weight: 368.33 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, and a trifluoromethyl group. It’s likely used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the trifluoromethyl group, and the coupling of these components with the piperidine ring and the fluoro-benzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The trifluoromethyl group is a functional group that has the formula -CF3. The pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoromethyl group, for example, is known to undergo various reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds with a trifluoromethyl group often have high thermal and chemical stability, and are usually colorless, odorless, and nonflammable.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. For instance, many drugs containing a trifluoromethyl group are used for their strong electron-withdrawing properties, which can affect the drug’s interaction with its target.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Based on its components, it could potentially be harmful if inhaled, ingested, or comes into contact with skin.

Future Directions

The future research and applications of this compound would likely depend on its specific properties and effects. Given the wide use of trifluoromethyl groups in pharmaceuticals and other industries, it’s possible that this compound could have potential applications in these areas.